Cas no 68836-20-4 (3-(methylthio)-1,4-diphenyl-1H-1,2,4-triazolium bromide)

• Product Name: 3-(methylthio)-1,4-diphenyl-1H-1,2,4-triazolium bromide
• CAS No: 68836-20-4
• MF: C₁₅H₁₄BrN₃S
• MW: 348.260760784149
• CID: 972239
• PubChem ID: 12610396
• Update Time: 2025-04-19

3-(methylthio)-1,4-diphenyl-1H-1,2,4-triazolium bromide Chemical and Physical Properties

Names and Identifiers

• 3-(methylthio)-1,4-diphenyl-1H-1,2,4-triazolium bromide
• 3-methylsulfanyl-1,4-diphenyl-1,5-dihydro-1,2,4-triazol-1-ium,bromide
• 68836-20-4
• 3-(Methylthio)-1,4-diphenyl-4H-1,2,4-triazol-1-ium bromide
• AKOS024342536
• CHEMBL1214231

• Inchi： 1S/C15H14N3S.BrH/c1-19-15-16-18(14-10-6-3-7-11-14)12-17(15)13-8-4-2-5-9-13;/h2-12H,1H3;1H/q+1;/p-1
• InChI Key： KRCGAAJMFPCDMT-UHFFFAOYSA-M
• SMILES： [Br-].S(C)C1=NN(C2C=CC=CC=2)C=[N+]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 349.025
• Monoisotopic Mass: 349.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2